Cas no 1378672-37-7 (1-(Azetidin-2-yl)ethan-1-one)

• Product Name: 1-(Azetidin-2-yl)ethan-1-one
• CAS No: 1378672-37-7
• MF: C₅H₉NO
• MW: 99.1310613155365
• CID: 6222799
• PubChem ID: 20228407
• Update Time: 2025-06-12

1-(Azetidin-2-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(azetidin-2-yl)ethan-1-one
• EN300-6762931
• 1378672-37-7
• 1-(Azetidin-2-yl)ethan-1-one

• Inchi： 1S/C5H9NO/c1-4(7)5-2-3-6-5/h5-6H,2-3H2,1H3
• InChI Key： DBPZLLMQNVZEEN-UHFFFAOYSA-N
• SMILES： O=C(C)C1CCN1

Computed Properties

• Exact Mass: 99.068413911g/mol
• Monoisotopic Mass: 99.068413911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 90.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(Azetidin-2-yl)ethan-1-one

Introduction to 1-(Azetidin-2-yl)ethan-1-one (CAS No. 1378672-37-7) in Modern Chemical and Pharmaceutical Research

The compound 1-(Azetidin-2-yl)ethan-1-one, identified by the Chemical Abstracts Service Number (CAS No.) 1378672-37-7, represents a significant molecule in the realm of chemical and pharmaceutical innovation. This heterocyclic ketone has garnered attention due to its unique structural features and potential applications in drug discovery and synthetic chemistry. The azetidine ring, a five-membered saturated nitrogen-containing heterocycle, introduces a level of complexity that makes this compound a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

Recent advancements in the field of medicinal chemistry have highlighted the importance of azetidine derivatives in the development of bioactive molecules. The presence of the ketone group in 1-(Azetidin-2-yl)ethan-1-one provides a versatile handle for further functionalization, enabling the synthesis of a diverse array of derivatives with tailored pharmacological properties. This flexibility has made it a subject of interest in academic and industrial research laboratories aiming to develop new treatments for various diseases.

In particular, the azetidine scaffold has been explored for its potential in modulating biological pathways associated with inflammation, infection, and cancer. The structural motif is known to exhibit favorable interactions with biological targets, making it an attractive choice for designing small-molecule inhibitors. Studies have demonstrated that azetidine derivatives can interfere with key enzymatic processes, thereby offering therapeutic benefits. For instance, modifications at the position 2 of the azetidine ring, as seen in 1-(Azetidin-2-yl)ethan-1-one, can influence binding affinity and selectivity towards specific proteins.

One of the most compelling aspects of 1-(Azetidin-2-yl)ethan-1-one is its role as a building block in the synthesis of more complex molecules. Its reactivity allows for seamless incorporation into larger structures through various chemical transformations, such as nucleophilic addition, condensation reactions, and cyclization processes. These reactions are fundamental in constructing intricate scaffolds that mimic natural products or target specific biological mechanisms. The compound’s ability to serve as a precursor in multi-step syntheses underscores its importance in synthetic organic chemistry.

The pharmaceutical industry has shown particular interest in heterocyclic compounds due to their prevalence in biologically active natural products and synthetic drugs. 1-(Azetidin-2-yl)ethan-1-one exemplifies this trend by combining a nitrogen-containing heterocycle with a functionalized aliphatic backbone. Such combinations often lead to compounds with enhanced pharmacokinetic properties, including improved solubility and metabolic stability. These attributes are critical for the development of drugs that can be effectively administered and tolerated by patients.

Recent research has also explored the use of computational methods to predict the biological activity of 1-(Azetidin-2-yl)ethan-1-one and its derivatives. Molecular modeling techniques have been employed to simulate interactions with target proteins, providing insights into potential binding modes and affinity. These studies not only accelerate the drug discovery process but also help in rationalizing structural modifications to optimize efficacy. The integration of experimental data with computational predictions has become a cornerstone of modern medicinal chemistry.

The synthesis of 1-(Azetidin-2-yl)ethan-1-one itself presents an interesting challenge due to the need to construct the azetidine ring under controlled conditions. Advanced synthetic methodologies have been developed to achieve high yields and purity, ensuring that researchers have access to high-quality starting materials for further derivatization. Techniques such as transition-metal-catalyzed reactions, asymmetric synthesis, and biocatalysis have all contributed to refining these processes.

In conclusion, 1-(Azetidin-2-yl)ethan-1-one (CAS No. 1378672-37-7) stands out as a versatile and promising compound in chemical and pharmaceutical research. Its unique structural features and reactivity make it an invaluable tool for designing novel bioactive molecules. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.